
Application Notes and Protocols for Growing
Ethylenediamine Tartrate Single Crystals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethylenediamine tartrate

Cat. No.: B3049953 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the growth of high-quality

Ethylenediamine Tartrate (EDT) single crystals using the slow evaporation technique. This

document includes detailed protocols for the synthesis of EDT, the crystal growth procedure,

and methods for its characterization. The information is intended to assist researchers in

materials science, crystallography, and drug development in obtaining single crystals for further

investigation and application.

Introduction
Ethylenediamine tartrate (EDT) is an organic salt that crystallizes in a non-centrosymmetric

structure, leading to notable piezoelectric and nonlinear optical (NLO) properties.[1] These

characteristics make EDT a material of interest for applications in sensors, transducers, and

frequency conversion of laser light.[1] The ability to grow large, high-quality single crystals is

crucial for the characterization and utilization of these properties. The slow evaporation method

is a widely used and effective technique for growing EDT single crystals from an aqueous

solution at room temperature.[1]

This document outlines the necessary steps, from material synthesis to crystal harvesting,

providing quantitative data and detailed experimental protocols to ensure reproducibility.
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For effective planning and execution of EDT crystal growth experiments, a summary of key

quantitative data is presented below.

Table 1: Solubility of Ethylenediamine Tartrate in Water
Temperature (°C) Solubility ( g/100 mL)

43 ~170 (approx. 63 wt%)[2]

Note:

Detailed temperature-dependent solubility data

for Ethylenediamine Tartrate in water is not

readily available in the public domain. The

provided value is based on information from a

patent document.

Table 2: Crystal Growth Parameters
Parameter Value/Range Notes

Growth Temperature
Room Temperature (for

dihydrate)

For growing the dihydrate form

of EDT.

40.6°C - 50°C (for anhydrous)

[1][2]

To prevent the formation of the

hydrate, which is stable below

40.6°C.[1][2]

pH of Growth Solution 6.5 - 8.0[1][2]

Crucial for the formation of the

desired salt and to avoid

byproducts.

Optimal Supersaturation Low to moderate

Higher supersaturation can

lead to faster nucleation and

smaller, less perfect crystals.

Specific optimal values are

system-dependent and require

empirical determination.

Typical Growth Rate
Varies with supersaturation

and temperature

Reproducible growth rates can

be obtained at constant

supersaturation.[3]
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Table 3: Crystallographic Data for Ethylenediamine
Tartrate Forms

Form

Cryst
al
Syste
m

Spac
e
Grou
p

a (Å) b (Å) c (Å) α (°) β (°) γ (°) Ref.

Anhyd

rous d-

tartrat

e

Monoc

linic
P2₁ - - - - - - [1]

d-

tartrat

e

Monoh

ydrate

Orthor

hombi

c

P2₁2₁2

₁
11.56 15.04 5.80 90 90 90 [1]

Ditartr

ate

Dihydr

ate

Tetrag

onal
- - - - - - - [1]

Table 4: Powder X-ray Diffraction Data for
Ethylenediamine d-tartrate Monohydrate
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d-spacing (Å) Relative Intensity

4.55 10

3.99 9

3.63 10

3.17 5

2.87 5

2.72 5

2.46 8

Note: Intensities are visually estimated.

(Data compiled from available research.)[2]

Table 5: Characteristic FTIR Absorption Peaks for
Ethylenediamine Tartrate

Wavenumber (cm⁻¹) Vibrational Mode Functional Group

3114 - 3469 N-H stretching Ethylenediammonium cation

1496 - 1545 N-H bending Ethylenediammonium cation

1723 - 1769 C=O stretching Tartrate anion

3172 - 3689 O-H stretching
Tartrate anion, Water of

hydration

(Data compiled from general FTIR correlation tables and analysis of related compounds.)

Table 6: Thermal Analysis Data for Ethylenediamine
Tartrate Dihydrate
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Thermal Event
Onset Temperature
(°C)

Peak Temperature
(°C)

Weight Loss (%)

Dehydration ~100 - -

Decomposition >100 - -

Note:

The dihydrate form is

thermally stable up to

approximately 100°C.

[1] Specific onset and

peak decomposition

temperatures with

corresponding weight

loss percentages

require experimental

determination.

Experimental Protocols
Protocol 1: Synthesis of Ethylenediamine Tartrate
This protocol describes the synthesis of Ethylenediamine Tartrate from ethylenediamine and

L-(+)-tartaric acid.

Materials:

Ethylenediamine (C₂H₈N₂)

L-(+)-Tartaric acid (C₄H₆O₆)

Deionized water

Beakers

Magnetic stirrer with hot plate

pH meter
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Buchner funnel and filter paper

Procedure:

Calculate the required masses of ethylenediamine and L-(+)-tartaric acid for a 1:2 molar

ratio.

In a beaker, dissolve the calculated amount of L-(+)-tartaric acid in a suitable volume of

deionized water with stirring.

Slowly add the calculated amount of ethylenediamine to the tartaric acid solution while

continuously stirring. The reaction is an acid-base neutralization.

Gently heat the solution to approximately 60°C to ensure complete dissolution of the

reactants.[1]

Monitor and adjust the pH of the solution to a range of 6.5 to 8.0 using small additions of a

dilute solution of ethylenediamine or tartaric acid as needed.[1][2]

Once a clear solution is obtained, allow it to cool to room temperature.

The synthesized Ethylenediamine Tartrate can be isolated by slow evaporation of the

solvent (see Protocol 2) or by cooling crystallization.

For purification, the crude product can be recrystallized from deionized water.

Protocol 2: Slow Evaporation Technique for Single
Crystal Growth
This protocol details the procedure for growing EDT single crystals from the synthesized

aqueous solution using the slow evaporation method.

Materials:

Saturated solution of Ethylenediamine Tartrate

Crystallization dish or beaker
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Parafilm or aluminum foil

A quiet, vibration-free location

Procedure:

Prepare a saturated or near-saturated solution of Ethylenediamine Tartrate in deionized

water at the desired growth temperature (room temperature for the dihydrate form, or 40.6°C

- 50°C for the anhydrous form).

Filter the solution to remove any undissolved particles or impurities.

Transfer the clear, saturated solution into a clean crystallization dish or beaker.

Cover the container with parafilm or aluminum foil. Pierce a few small holes in the cover to

allow for slow evaporation of the solvent. The rate of evaporation can be controlled by the

number and size of the holes.

Place the crystallization setup in a location with a stable temperature and free from

mechanical vibrations or disturbances.

Monitor the setup periodically. Crystal nucleation should begin as the solvent slowly

evaporates, leading to supersaturation.

Allow the crystals to grow over a period of several days to weeks, depending on the desired

size.

Once the crystals have reached the desired size, carefully harvest them from the solution

using tweezers.

Gently dry the crystals with a lint-free cloth or by air-drying.

Visualizations
Diagram 1: Experimental Workflow for EDT Synthesis
and Crystal Growth
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Synthesis of Ethylenediamine Tartrate

Slow Evaporation Crystal Growth

Dissolve L-(+)-Tartaric Acid in Deionized Water

Add Ethylenediamine (1:2 molar ratio)

Heat to ~60°C with Stirring

Adjust pH to 6.5-8.0

Prepare Saturated EDT Solution

Synthesized EDT Solution

Filter Solution

Transfer to Crystallization Dish

Cover and Pierce Holes for Slow Evaporation

Incubate in a Stable Environment

Monitor Crystal Growth

Harvest Single Crystals

Click to download full resolution via product page

Caption: Workflow for EDT synthesis and subsequent single crystal growth.
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Diagram 2: Logical Relationship of Factors Affecting
EDT Crystal Quality

Controllable Parameters Crystal Characteristics

Temperature

Crystal Size

Crystal Perfection

pH Crystal Habit

Yield

Supersaturation

Purity of Reactants

Click to download full resolution via product page

Caption: Key parameters influencing the quality of EDT single crystals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Growing
Ethylenediamine Tartrate Single Crystals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3049953#slow-evaporation-technique-for-growing-
ethylenediamine-tartrate-single-crystals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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